7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one

• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol
• IUPAC Name: (2Z)-7-[(dibutylamino)methyl]-6-hydroxy-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C23H28N2O3/c1-3-5-12-25(13-6-4-2)16-19-20(26)10-9-18-22(27)21(28-23(18)19)14-17-8-7-11-24-15-17/h7-11,14-15,26H,3-6,12-13,16H2,1-2H3/b21-14-
• InChI Key: CQENVNKHXTWHBJ-STZFKDTASA-N
• Isomeric SMILES: CCCCN(CCCC)CC1=C(C=CC2=C1O/C(=C\C3=CN=CC=C3)/C2=O)O
• Canonical SMILES: CCCCN(CCCC)CC1=C(C=CC2=C1OC(=CC3=CN=CC=C3)C2=O)O

Description

This compound features a benzofuran-3-one core substituted with a dibutylaminomethyl group at position 7, a hydroxyl group at position 6, and a 3-pyridylmethylene moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one typically involves multiple steps. One common approach is the cyclization of ortho-hydroxyaryl ketones with appropriate reagents. For instance, the reaction of 2-hydroxyacetophenone with pyridine-3-carbaldehyde in the presence of a base can yield the desired benzofuran derivative . The reaction conditions often include the use of solvents like ethanol or acetonitrile and catalysts such as p-toluenesulfonic acid or sodium acetate .

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the synthetic route to increase yield and reduce costs. This can include the use of continuous flow reactors and advanced purification techniques to ensure high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The pyridylmethylene group can be reduced to form a pyridylmethyl group.

Substitution: The dibutylamino group can be substituted with other amines or functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield a ketone, while reduction of the pyridylmethylene group can yield a pyridylmethyl derivative .

Scientific Research Applications

The compound 7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one is a complex organic molecule with potential applications in various scientific fields, particularly in medicinal chemistry and pharmacology. This article explores its applications based on existing literature and research findings.

Antioxidant Activity

Research indicates that compounds similar to 7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one exhibit antioxidant properties. These properties are crucial in protecting cells from oxidative stress, which is linked to various diseases, including neurodegenerative disorders. Studies have shown that such compounds can act as radical scavengers, thereby preventing cellular damage caused by reactive oxygen species (ROS) .

Neuroprotective Effects

The compound has been investigated for its neuroprotective capabilities. It is posited that the dibutylamino moiety may enhance its ability to cross the blood-brain barrier, allowing it to exert effects on central nervous system pathways. This property could be beneficial in developing treatments for conditions like Alzheimer's disease and other neurodegenerative disorders .

Histamine Receptor Antagonism

Similar compounds have demonstrated antagonistic activity against human histamine receptors. The benzo[b]furan structure has been associated with significant binding affinity to these receptors, which could lead to therapeutic applications in allergy treatments or conditions involving histamine dysregulation .

Potential as a Drug Candidate

The structural characteristics of this compound suggest it may serve as a lead compound for drug development targeting various biological pathways. Its ability to modulate neurotransmitter systems could be explored further for therapeutic interventions in psychiatric disorders .

Table 1: Summary of Research Findings on Similar Compounds

Study	Compound	Key Findings	Applications
	Benzo[b]furan derivatives	Antagonistic activity on histamine receptors	Allergy treatments
	Dibutylamino derivatives	Antioxidant and neuroprotective effects	Neurodegenerative disease therapies
	AMPA receptor modulators	Positive allosteric modulation	Cognitive enhancement

Detailed Case Study: Neuroprotective Potential

A study highlighted the neuroprotective effects of dibutylamino-containing compounds, emphasizing their role in enhancing acetylcholine and serotonin levels in the brain. This was demonstrated through microdialysis studies in animal models, indicating potential therapeutic benefits in cognitive disorders .

Mechanism of Action

The mechanism of action of 7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites or modulate receptor activity by acting as an agonist or antagonist . The pathways involved can include signal transduction cascades and metabolic processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Compound Name / ID	Core Structure	Key Substituents	Functional Groups	Evidence ID
7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one	Benzo[b]furan-3-one	- 7-(Dibutylaminomethyl) - 6-Hydroxy - 2-(3-Pyridylmethylene)	Amine, Hydroxyl, Pyridine	N/A
(Z)-7-((Dimethylamino)methyl)-2-(2-fluorobenzylidene)-6-hydroxy-4-methylbenzofuran-3(2H)-one	Benzo[b]furan-3-one	- 7-(Dimethylaminomethyl) - 6-Hydroxy - 2-(2-Fluorobenzylidene) - 4-Me	Amine, Hydroxyl, Fluorophenyl
4-Methyl-3-oxo-2-(3-pyridylmethylene)benzo[3,4-b]furan-6-yl-4-chlorobenzenesulfonate	Benzo[3,4-b]furan-3-one	- 4-Me - 2-(3-Pyridylmethylene) - 6-(4-Cl-benzenesulfonate)	Sulfonate, Pyridine
Raloxifene Hydrochloride (Benzo[b]thien-3-yl analog)	Benzo[b]thien-3-yl	- 6-Hydroxy - 2-(4-Hydroxyphenyl) - Ketone with piperidinoethoxy chain	Hydroxyl, Thiophene, Piperidine

Key Observations :

• Aromatic Substituents : The 3-pyridylmethylene group in the target compound offers hydrogen-bonding capability, contrasting with the 2-fluorobenzylidene group in , which relies on halogen interactions. The pyridyl group may improve target specificity in enzymatic environments.
• Sulfonate vs. Hydroxy Groups : The sulfonate in enhances hydrophilicity, likely improving bioavailability compared to the hydroxyl group in the target compound.

Pharmacological and Physicochemical Properties

Property	Target Compound	Compound from	Compound from	Raloxifene ()
LogP (Predicted)	~3.5 (moderately lipophilic)	~2.8 (less lipophilic)	~1.2 (hydrophilic)	~5.1 (highly lipophilic)
Solubility	Low in water, high in DMSO	Moderate in polar solvents	High in aqueous buffers	Low in water, high in organic phases
Biological Activity	Potential enzyme inhibition (inferred)	Unspecified, likely similar	Sphingomyelinase D inhibition	Estrogen receptor modulation

Mechanistic Insights :

• The target compound’s pyridyl group may interact with catalytic sites in enzymes (e.g., sphingomyelinase D in ), while its dibutylamino group could stabilize hydrophobic binding pockets.
• Compared to Raloxifene , the benzofuran core may offer reduced metabolic stability but improved selectivity for non-estrogen targets due to the absence of a thiophene sulfur.

Biological Activity

The compound 7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one is a member of the benzo[b]furan family, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 7-[(Dibutylamino)methyl]-6-hydroxy-2-(3-pyridylmethylene)benzo[b]furan-3-one can be represented as follows:

$$\text{C}_{20}\text{H}_{24}\text{N}_2\text{O}_3$$

This structure features a dibutylamino group, a hydroxyl group, and a pyridylmethylene moiety, which contribute to its biological properties.

Synthesis

The synthesis of benzo[b]furan derivatives, including the target compound, typically involves multi-step organic reactions. Recent studies have highlighted various synthetic routes that yield high purity and yield of these compounds. For example, one method involves the condensation of appropriate aldehydes with substituted phenols under acidic conditions, followed by functional group modifications to introduce the dibutylamino side chain .

Anticancer Activity

Research has demonstrated that benzo[b]furan derivatives exhibit significant anticancer properties. The target compound has been evaluated for its ability to inhibit cancer cell proliferation. In vitro studies have shown that it induces apoptosis in various cancer cell lines by activating caspase pathways and inhibiting cell cycle progression. For instance, compounds structurally similar to the target have been reported to exhibit IC50 values in the micromolar range against HepG2 hepatoblastoma cells .

Antimicrobial Activity

The compound has also been assessed for antimicrobial activity against both Gram-positive and Gram-negative bacteria. In studies, it displayed mild to moderate growth inhibition against several strains, indicating potential as an antimicrobial agent. The activity was attributed to the compound's ability to disrupt bacterial cell membranes and interfere with metabolic processes .

Anti-inflammatory Effects

Benzo[b]furan derivatives have shown promise as anti-inflammatory agents. The target compound's ability to inhibit cyclooxygenase (COX) enzymes has been investigated, revealing significant reductions in pro-inflammatory cytokines such as IL-1β in treated cells. This suggests that it may serve as a potential therapeutic option for inflammatory diseases .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of benzo[b]furan derivatives. Modifications to the hydroxyl and amino groups can significantly influence potency and selectivity. For example, introducing methoxy groups at specific positions on the benzofuran ring has been shown to enhance anticancer activity by increasing interactions with target proteins involved in cell proliferation .

Case Studies

A notable case study involved a series of benzo[b]furan derivatives where structure modifications led to enhanced anticancer activity compared to parent compounds. The introduction of various substituents on the benzofuran scaffold was systematically evaluated, leading to compounds with up to 10-fold increased potency against specific cancer cell lines .